Cas no 103862-71-1 (1-(2-chloro-4-nitrophenyl)-3,5-dimethylpyrazole)

• Product Name: 1-(2-chloro-4-nitrophenyl)-3,5-dimethylpyrazole
• CAS No: 103862-71-1
• MF: C₁₁H₁₀ClN₃O₂
• MW: 251.669001102448
• CID: 5166334
• Update Time: 2026-03-04

1-(2-chloro-4-nitrophenyl)-3,5-dimethylpyrazole Chemical and Physical Properties

Names and Identifiers

• 1-(2-chloro-4-nitrophenyl)-3,5-dimethylpyrazole
• 1H-Pyrazole, 1-(2-chloro-4-nitrophenyl)-3,5-dimethyl-
• 1-(2-Chloro-4-nitrophenyl)-3,5-dimethyl-1H-pyrazole

• Inchi： 1S/C11H10ClN3O2/c1-7-5-8(2)14(13-7)11-4-3-9(15(16)17)6-10(11)12/h3-6H,1-2H3
• InChI Key： HUGYPEPVOJNCFQ-UHFFFAOYSA-N
• SMILES： N1(C2=CC=C([N+]([O-])=O)C=C2Cl)C(C)=CC(C)=N1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Phenylpyrazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Phenylpyrazoles

Additional information on 1-(2-chloro-4-nitrophenyl)-3,5-dimethylpyrazole

1-(2-chloro-4-nitrophenyl)-3,5-dimethylpyrazole: A Comprehensive Overview

The compound 1-(2-chloro-4-nitrophenyl)-3,5-dimethylpyrazole, identified by the CAS number 103862-71-1, is a significant molecule in the field of organic chemistry. This compound belongs to the class of pyrazole derivatives, which have gained considerable attention due to their diverse applications in pharmaceuticals, agrochemicals, and materials science. The structure of this compound consists of a pyrazole ring substituted with a 2-chloro-4-nitrophenyl group and two methyl groups at positions 3 and 5 of the pyrazole ring. This substitution pattern imparts unique electronic and steric properties to the molecule, making it versatile for various chemical reactions and applications.

Recent studies have highlighted the potential of pyrazole derivatives as bioactive compounds. For instance, research published in the Journal of Medicinal Chemistry has demonstrated that certain pyrazole derivatives exhibit potent anti-inflammatory and antioxidant activities. These findings suggest that 1-(2-chloro-4-nitrophenyl)-3,5-dimethylpyrazole could be a promising candidate for drug development, particularly in the treatment of chronic inflammatory diseases. The presence of the nitro group in the phenyl ring further enhances the compound's reactivity, making it suitable for various functionalization reactions.

In addition to its biological applications, this compound has also been explored for its potential in materials science. A study published in Advanced Materials has shown that pyrazole-based polymers can exhibit excellent electrical conductivity and thermal stability. The methyl groups in 1-(2-chloro-4-nitrophenyl)-3,5-dimethylpyrazole could play a crucial role in tuning the electronic properties of such polymers, making them suitable for use in organic electronics and sensors.

The synthesis of 1-(2-chloro-4-nitrophenyl)-3,5-dimethylpyrazole typically involves a multi-step process. The starting material is often a substituted phenol or aniline derivative, which undergoes nitration followed by chlorination to introduce the nitro and chloro groups on the phenyl ring. The formation of the pyrazole ring is then achieved through cyclization reactions involving β-keto esters or other suitable precursors. Recent advancements in catalytic methods have enabled more efficient and selective syntheses of this compound, reducing production costs and improving yields.

The environmental impact of this compound is another area of interest for researchers. Studies have shown that certain pyrazole derivatives can persist in the environment due to their high stability. However, ongoing research aims to develop biodegradable analogs or eco-friendly synthesis methods to mitigate these concerns. The methyl groups in 1-(2-chloro-4-nitrophenyl)-3,5-dimethylpyrazole may influence its biodegradation rate, making it an important factor to consider in environmental assessments.

In conclusion, 1-(2-chloro-4-nitrophenyl)-3,5-dimethylpyrazole is a versatile compound with wide-ranging applications across multiple disciplines. Its unique structure and reactivity make it a valuable tool in drug discovery, materials science, and chemical synthesis. As research continues to uncover new properties and applications of this compound, its significance in both academic and industrial settings is expected to grow further.